Potassium hydroxide

• IUPAC Name: potassium;hydroxide
• InChI: InChI=1S/K.H2O/h;1H2/q+1;/p-1
• InChI Key: KWYUFKZDYYNOTN-UHFFFAOYSA-M
• Canonical SMILES: [OH-].[K+]
• Molecular Formula: KOH, HKO
• DSSTOX Substance ID: DTXSID5029633
• Molecular Weight: 56.106 g/mol
• Physical Description: Potassium hydroxide, solution appears as an clear aqueous solution. Corrosive to metals and tissue. Noncombustible. Used in chemical manufacturing, petroleum refining, cleaning compounds., Potassium hydroxide, [dry solid, flake, bead, or granular] appears as a white solid. Corrosive to metals and tissue. Used in soap manufacture, bleach, as an electrolyte in alkaline batteries, and as a food additive., Dry Powder; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Other Solid; Water or Solvent Wet Solid, White or nearly white pellets, flakes, sticks, fused masses or other forms, Odorless, white or slightly yellow lumps, rods, flakes, sticks, or pellets. [Note: May be used as an aqueous solution.]; [NIOSH], WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS., White, odorless solid or clear aqueous solution., Odorless, white or slightly yellow lumps, rods, flakes, sticks, or pellets. [Note: May be used as an aqueous solution.]
• Boiling Point: greater than 266 °F at 760 mmHg (USCG, 1999), 2408 °F at 760 mmHg (NTP, 1992), 1,320, 1327 °C, 1324 °C, 2408 °F, 2415 °F
• Solubility: 107 g/100 cc at 59 °F (NTP, 1992), Soluble, Very soluble in water. Freely soluble in ethanol, Solubility in water, 121 g/100 g water at 25 °C, Solubility in water (g KOH/100 g H2O): 97 at 0 °C; 103 at 10 °C; 112 at 20 °C; 126 at 30 °C; 178 at 100 °C, Soluble in 0.9 part water, about 0.6 part boiling water, Soluble in ethanol, methanol, For more Solubility (Complete) data for POTASSIUM HYDROXIDE (6 total), please visit the HSDB record page., Solubility in water, g/100ml at 25 °C: 110 (very good), (59 °F): 107%
• Density: 1.45 to 1.50 at 68 °F (USCG, 1999), 2.04 at 59 °F (USCG, 1999) - Denser than water; will sink, 2.044 g/cu cm, Colorless, strongly basic, soapy, caustic liquid whose density depends on the concentration (g/cu cm at wt%): 1.092 at 10; 1.188 at 29; a.291 at 30; a.395 at 40; 1.514 at 50 /Aqueous potassium hydroxide/, 2.04 g/cm³, 2.04
• Vapor Pressure: 1 mmHg at 1326 °F ; 5 mmHg at 1497 °F (NTP, 1992), 1 MM HG @ 714 °C, 1 mmHg at 1326 °F; 5 mmHg at 1497 °F, (1317 °F): 1 mmHg
• Mechanism of Action: The exact mechanism of action of KOH is not known but the speculated one is that topical application of KOH digests keratin, and induces inflammation. The mechanism of skin injury by alkali substances such as potassium hydroxide is by the saponification of fat, causing fatty tissue to lose its function with increased damage due to a heat reaction. Extraction of water from cells occurs due to the hygroscopic (absorbent) nature of alkali. Dissolution of proteins also occurs, allowing for deeper penetration of OH- ions and resulting in various chemical reactions. The alkali penetrates the skin quickly, saponifies plasma membranes, denatures collagen proteins, and leads to vascular thromboses in the conjunctiva and other parts of the eye. The resulting corneal burns include scarring and opacification of the cornea with resulting in vision loss, corneal neovascularization, ulcer formation, and perforation. Other consequences of untreated or very severe alkali burns include epithelial erosions, secondary glaucoma, and causes the destruction of conjunctival mucus cells, causing dry eyes, trichiasis (misdirected eyelash hairs), and other ocular conditions. In the gastrointestinal tract, after oral ingestion, burns may result. The mechanism of injury is liquefactive necrosis. The thrombosis of gastrointestinal blood vessels also contributes to tissue damage. When the alkali enters the stomach, gastric acid may neutralize the strong base, which can limit the extent of the injury. Perforation of the stomach can sometimes occur with peritonitis and caustic injury to the surrounding organs including the colon, pancreas, liver, and spleen., The mechanism of injury by alkali skin burns is by saponification of fat, which causes fatty tissue to lose its function with increased damage due to heat reaction; extraction of considerable water from cells due to the hygroscopic nature of alkali; and dissolution of proteins, permitting so deeper penetration of OH- ions and further chemical reactions., A systemic (non-acute) oral intoxication by KOH is not expected. Regarding the potassium toxicity, the LD50 value in rats of KCl, 3.020 g/kg bw/day is much higher than that of KOH, in the range of 0.273 - 0.365 - 1.230 g KOH/kg bw/day. This demonstrates that the acute toxicity of KOH is probably due to the corrosivity caused by the OH- ion (pH value), and less to systemic toxic effects of the K+ ion. Under non-irritating conditions, the potassium doses are much lower than those used in acute toxicity studies, and therefore not relevant from the point of view of the systemic toxicity of potassium. Furthermore, the uptake of potassium, via exposure to potassium hydroxide, is much less than the oral uptake with therapeutic doses of KCl for treating potassium deficiency, of up to 10 g/day. Moreover, the oral uptake of potassium from food, from natural origin or from food additives, is likely to be also much higher.
• Impurities: /Potential/ impurities: sodium oxide, sodium carbonate, sodium chloride, sodium chlorate, ferrous oxide, mercury, sodium sulfate, silicon dioxide, aluminum oxide, calcium oxide, magnesium oxide, manganese, nickel, and copper.
• Color/Form: White or colorless, orthorhombic, deliquescent pieces, lumps, or sticks having crystalline fracture, White or slightly yellow lumps, rods, pellets, White rhombic crystals
• CAS No.: 1310-58-3
• Melting Point: 680 °F approximately (NTP, 1992), about 360 °C; about 380 °C when anhydrous, Melting point: 406 °C, 90-92% KOH; MP: about 250 °C; heat of fusion: about 6.7 kJ/mol /Technical potassium hydroxide/, 380 °C, 680 °F, 716 °F

Description

Potassium hydroxide, commonly known as caustic potash, is an inorganic compound with the chemical formula KOH. It is a strong base and is highly soluble in water, forming a strongly alkaline solution. This compound is a white solid that is deliquescent, meaning it can absorb moisture from the air. It is widely used in various industrial and chemical processes due to its caustic nature and reactivity towards acids .

Preparation Methods

Synthetic Routes and Reaction Conditions

Potassium hydroxide can be prepared through several methods. One common laboratory method involves the reaction of potassium carbonate with calcium hydroxide:

$$\text{K}_2\text{CO}_3 + \text{Ca(OH)}_2 \rightarrow 2\text{KOH} + \text{CaCO}_3$$K2​CO3​+Ca(OH)2​→2KOH+CaCO3​

This reaction is typically carried out in an aqueous solution, and the resulting this compound is then purified by filtration and evaporation .

Industrial Production Methods

Industrially, this compound is produced through the electrolysis of potassium chloride (KCl) in a process similar to the chloralkali process used for sodium hydroxide production. The reaction can be represented as:

$$2\text{KCl} + 2\text{H}_2\text{O} \rightarrow 2\text{KOH} + \text{Cl}_2 + \text{H}_2$$2KCl+2H2​O→2KOH+Cl2​+H2​

This method involves the use of an electrolytic cell where potassium chloride is dissolved in water, and an electric current is passed through the solution to produce this compound, chlorine gas, and hydrogen gas .

Chemical Reactions Analysis

Neutralization Reactions with Acids

KOH undergoes exothermic neutralization with acids to form potassium salts and water:$$\text{KOH}+\text{HCl}\rightarrow \text{KCl}+\text{H}_2\text{O}\quad[1][3][7]$$$$\text{KOH}+\text{HNO}_3\rightarrow \text{KNO}_3+\text{H}_2\text{O}\quad[3][7]$$Reaction Characteristics

• Reaction enthalpy: -57.6 kJ/mol (for HCl neutralization)
• pH shifts from ~13.5 (0.1M KOH) to neutrality upon completion

Acid Type	Product	Application Example
Hydrochloric	KCl	Electrolyte production
Sulfuric	K₂SO₄	Fertilizer synthesis
Phosphoric	KH₂PO₄/K₂HPO₄	Buffer solutions

Reactions with Acidic Oxides

KOH reacts with non-metal oxides to form salts:$$2\text{KOH}+\text{CO}_2\rightarrow \text{K}_2\text{CO}_3+\text{H}_2\text{O}\quad[1][2][3]$$$$2\text{KOH}+\text{SO}_3\rightarrow \text{K}_2\text{SO}_4+\text{H}_2\text{O}\quad[1][3]$$Key Observation
Atmospheric CO₂ absorption by KOH solutions necessitates airtight storage to prevent carbonate formation .

Amphoteric Substance Reactions

KOH dissolves amphoteric oxides/hydroxides via complex formation:$$\text{Al OH }_3+\text{KOH}\rightarrow \text{K Al OH }_4]\quad[1][4]$$$$\text{ZnO}+2\text{KOH}\rightarrow \text{K}_2\text{ZnO}_2+\text{H}_2\text{O}\quad[1][3]$$Industrial Application

• Aluminum etching in electronics manufacturing
• Zincate solutions for electroplating

Halogen Reactions

KOH exhibits temperature-dependent reactivity with halogens:

Cold dilute solution (≤25°C): $$2\text{KOH}+\text{Cl}_2\rightarrow \text{KClO}+\text{KCl}+\text{H}_2\text{O}\quad[3][6]$$Hot concentrated solution (>70°C): $$6\text{KOH}+3\text{Cl}_2\rightarrow \text{KClO}_3+5\text{KCl}+3\text{H}_2\text{O}\quad[1][3]$$Chlorine gas detection limit: 0.5 ppm via colorimetric analysis

Salt Metathesis Reactions

KOH precipitates insoluble hydroxides from salt solutions:$$2\text{KOH}+\text{CuSO}_4\rightarrow \text{K}_2\text{SO}_4+\text{Cu OH }_2\downarrow \quad[1][4]$$Precipitation Efficiency

• Cu²⁺ removal: >99.9% at pH ≥12
• Sludge volume: 1.2 L per mole of Cu(OH)₂

Saponification

$$\text{RCOOR }+\text{KOH}\rightarrow \text{RCOOK}+\text{R OH}\quad[2][3]$$Biodiesel Production

• Transesterification rate: 98% conversion in 60 min at 60°C
• Catalyst load: 1-2 wt% KOH optimal

With Phosphorus

$$4\text{P}+3\text{KOH}+3\text{H}_2\text{O}\rightarrow \text{PH}_3+3\text{KH}_2\text{PO}_2\quad[1][3]$$Phosphine (PH₃) generation rate: 0.12 mol/L·min at 80°C

With Carbon Monoxide

$$\text{KOH}+\text{CO}\rightarrow \text{HCOOK}\quad[3][4]$$Potassium formate yield: 85% at 150°C under 7 atm CO Reaction Hazard Profile

Parameter	Value	Reference
Corrosivity (pH)	13.5 (0.1M solution)
Exotherm (ΔH)	-44.5 kJ/mol (HCl)
LD₅₀ (rat, oral)	273 mg/kg

This comprehensive analysis demonstrates KOH's versatility in inorganic synthesis, organic transformations, and industrial processes. Its reactivity stems from the strongly nucleophilic hydroxide ion and potassium's excellent leaving group characteristics, making it indispensable across chemical industries.

Scientific Research Applications

Chemical Properties of Potassium Hydroxide

• Chemical Formula: KOH
• Molar Mass: 56.11 g/mol
• Density: 2.044 g/cm³
• Melting Point: 360°C
• Boiling Point: 1,327°C
• Solubility in Water: Highly soluble

These properties contribute to its effectiveness in numerous applications.

Industrial Applications

1. Manufacturing of Soaps and Detergents
this compound is utilized in the saponification process to produce soft soaps. The resulting potassium soaps are softer and more soluble than sodium soaps, allowing for higher concentrations of cleaning agents in formulations .

2. Food Industry
KOH serves multiple roles in food processing:

• pH Control Agent: It is used to adjust acidity in various food products, ensuring stability and safety .
• Thickening Agent: KOH acts as a stabilizer in products like ice cream and sauces .
• Cleaning Agent: It is applied in the cleaning and peeling processes for fruits and vegetables .

3. Fertilizer Production
Due to its high solubility, this compound is a key ingredient in liquid fertilizers. It is often used to produce potassium salts that are vital for plant growth .

4. Electrolytes in Batteries
KOH is employed as an electrolyte in alkaline batteries, where it enhances conductivity compared to sodium hydroxide solutions .

5. Chemical Synthesis
In chemical synthesis, KOH is used as a strong base for neutralization reactions. It facilitates the preparation of various potassium salts and other compounds .

Medical Applications

1. Microscopy Preparation
this compound is widely used in clinical settings for preparing wet mounts of specimens to visualize fungal elements under a microscope. This method helps identify fungal infections in skin, hair, and nails .

2. Wart Treatment
Recent studies have shown that topical KOH solutions are effective and safe for treating plane warts, providing an alternative to more invasive treatments .

Specialized Applications

1. Chemical Cremation (Resomation)
KOH accelerates the decomposition of organic materials during the resomation process, which is an environmentally friendly alternative to traditional cremation methods .

2. Semiconductor Fabrication
In the electronics industry, KOH is used for anisotropic wet etching during semiconductor chip fabrication, highlighting its importance in advanced manufacturing processes .

Case Study 1: Use of KOH in Food Processing

A study conducted on the use of this compound as a pH adjuster revealed its effectiveness in stabilizing processed cheese products and preventing curdling when added to hot beverages. The results showed that KOH improved the texture and stability of dairy products significantly .

Case Study 2: Efficacy of KOH in Wart Treatment

Clinical trials demonstrated that a 10% aqueous solution of this compound effectively treated plane warts with minimal side effects compared to traditional treatments like cryotherapy or laser therapy .

Mechanism of Action

Potassium hydroxide exerts its effects primarily through its strong alkaline nature. It can cause saponification of fats, leading to the breakdown of fatty tissues. This property is utilized in various cleaning and disinfection processes. Additionally, this compound can absorb moisture and carbon dioxide from the air, forming potassium bicarbonate .

Comparison with Similar Compounds

Potassium hydroxide is often compared with other strong bases such as sodium hydroxide (NaOH), lithium hydroxide (LiOH), and calcium hydroxide (Ca(OH)₂). While all these compounds share similar basic properties, this compound is unique due to its higher solubility in water and its specific applications in industries such as biodiesel production and alkaline batteries .

List of Similar Compounds

• Sodium hydroxide (NaOH)
• Lithium hydroxide (LiOH)
• Calcium hydroxide (Ca(OH)₂)
• Ammonium hydroxide (NH₄OH)

This compound stands out due to its versatility and effectiveness in various applications, making it an essential compound in both scientific research and industrial processes.

Biological Activity

Potassium hydroxide (KOH), a strong alkaline compound, is widely recognized for its diverse biological activities. This article explores its effects, applications, and relevant research findings, including case studies and data tables that illustrate its significance in various biological contexts.

KOH is a highly soluble compound that dissociates in water to release potassium ions (K$^+$) and hydroxide ions (OH$^-$). The hydroxide ions are primarily responsible for the compound's biological activity, particularly its corrosive properties. The pH of KOH solutions can rise significantly, leading to alkalosis when absorbed systemically. This condition can cause central nervous system hyperactivity, muscle spasms, and respiratory issues if not managed properly .

Toxicity and Safety Profile

The acute toxicity of KOH is notably higher than that of potassium chloride (KCl). Studies indicate an LD50 value for KOH ranging from 0.273 to 1.230 g/kg body weight in rats, highlighting its corrosive nature rather than systemic toxicity from potassium ions . In clinical settings, ingestion of KOH can lead to severe gastrointestinal injuries, with studies showing a significant incidence of esophageal injuries among patients who ingested caustic substances .

Table 1: Toxicity Comparison of Potassium Compounds

Compound	LD50 (g/kg)	Primary Toxicity Effects
This compound (KOH)	0.273 - 1.230	Corrosive injuries to mucosa and GI tract
Potassium Chloride (KCl)	3.020	Hyperkalemia (high potassium levels)

Dermatological Uses

KOH is extensively used in dermatology for its antifungal properties. A notable application involves the treatment of molluscum contagiosum (MC), a viral skin infection. A case series demonstrated the effectiveness of a 20% KOH solution applied topically to lesions:

• Case Study Summary :
  • Patient 1 : A 24-year-old female treated with KOH showed significant lesion reduction after 25 days.
  • Patient 2 : A 28-year-old male experienced similar results; however, he later succumbed to unrelated complications .

These cases underline the utility of KOH in treating dermatological conditions while also noting potential side effects such as stinging and post-inflammatory pigmentation changes.

Antimicrobial Activity

Research has indicated that KOH exhibits antimicrobial properties, particularly when combined with lauric acid. In vitro studies demonstrated that KOH significantly reduces microbial counts on poultry skin compared to controls:

• Findings :
  • Solutions containing both KOH and lauric acid showed enhanced antimicrobial activity against common pathogens associated with poultry processing .

Environmental Impact

In addition to its biological applications, KOH has been studied for its role in environmental sciences, particularly in isolating plastics ingested by marine organisms. A study confirmed that KOH solutions effectively dissolve organic materials while leaving synthetic polymers intact, facilitating the study of plastic pollution in marine ecosystems .

Q & A

Basic Research Questions

Q. What key thermodynamic properties of potassium hydroxide are critical for reaction design?

this compound’s gas-phase thermochemical data, such as enthalpy of formation (ΔfH°gas = -654.80 kJ/mol) and entropy (S°gas = 327.99 J/mol·K), are essential for modeling energy balances and reaction spontaneity. These values, standardized by NIST, inform equilibrium calculations in gas-phase reactions or high-temperature processes . Researchers should validate these values against experimental conditions, as deviations may arise in aqueous or heterogeneous systems.

Q. How does this compound concentration affect pH in aqueous solutions?

A 0.1 M KOH solution has a pH of ~13.5 due to complete dissociation into K⁺ and OH⁻ ions. For precise pH control in experiments, use standardized solutions and account for temperature effects (e.g., pH decreases slightly with rising temperature due to reduced ionic activity). Calibrate pH meters with NIST-traceable buffers to ensure accuracy .

Q. What safety protocols are essential when handling this compound in laboratories?

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and goggles to prevent skin/eye contact.
• Spill Management: Neutralize spills with weak acids (e.g., acetic acid) and use absorbent materials. Document spill procedures in lab-specific SOPs .
• Storage: Keep in airtight containers to prevent deliquescence and CO₂ absorption, which forms carbonate impurities .

Advanced Research Questions

Q. How can response surface methodology (RSM) optimize this compound’s role in CO₂ absorption?

RSM, combined with central composite design (CCD), identifies optimal conditions for CO₂ capture by KOH. For example, in a study varying temperature (25–65°C), pressure (2–10 bar), and concentration (0.01–1.21 M), RSM revealed that higher pressure increases CO₂ loading, while elevated temperature and concentration reduce it due to decreased gas solubility. Validate models using ANOVA and adjust polynomial equations to account for interaction effects (e.g., temperature × concentration) .

Q. What experimental designs effectively analyze this compound’s impact on specific cake resistance during crystallization?

Fractional factorial designs (e.g., 2⁴⁻1 with replicates) isolate variables like neutralization temperature, agitation type, and alkalinity source. For instance, recoding temperature into two-level factors (e.g., low/high) simplifies analysis. Use ANOVA to quantify the significance of factors and their interactions on specific cake resistance. Replicate runs minimize experimental error .

Q. How do predictive models like artificial neural networks (ANN) enhance biodiesel production using this compound?

ANN and Kriging models optimize transesterification parameters (e.g., methanol-to-oil ratio, KOH catalyst loading). In C. inophyllum biodiesel production, a 27-run CCD identified 0.98 wt.% KOH and 80-minute reaction time as optimal (98.1% yield). Validate models using R² (>0.95) and mean relative percentage deviation (<5%) .

Q. How to address contradictions in this compound’s effect on reaction variables?

Conflicting data (e.g., temperature’s dual role in CO₂ absorption kinetics vs. equilibrium) require sensitivity analysis. For example, while higher temperatures reduce CO₂ loading thermodynamically, they may enhance kinetic rates. Use perturbation plots in RSM to identify trade-offs and define operable ranges .

Q. What methodologies are used in synthesizing activated carbon with this compound?

The Taguchi method optimizes activation parameters (e.g., KOH concentration, CO₂ flow rate) to maximize surface area. For sawdust-derived activated carbon, a 1120 m²/g surface area was achieved via physiochemical activation. Characterize using BET for porosity and SEM for morphology .

Q. Key Methodological Recommendations

• For Basic Research: Prioritize NIST-standardized data for thermodynamic modeling and validate with controlled lab experiments.
• For Advanced Studies: Employ RSM or factorial designs to dissect multifactorial systems. Use ANN for non-linear optimization in complex reactions.
• Safety Compliance: Integrate SOPs for spill management and PPE usage, referencing institutional guidelines .

Synthesis routes and methods I

Procedure details

The above-mentioned 1/10 N-KOH solution in THF is prepared as follows. First 1.5 g of KOH is dissolved in about 3 ml of water, and 200 ml of THF and 30 ml of water are added thereto, followed by stirring. After standing, a uniform clear solution is formed, if necessary, by adding a small amount of methanol if the solution is separated or by adding a small amount of water if the solution is turbid. Then, the factor of the 1/10 N-KOH-THF solution thus obtained is standardized by a 1/10 N-HCl standard solution.

Synthesis routes and methods II

Procedure details

Example 4 illustrates that the addition of potassium hydroxide to sodium tripolyphosphate (wherein the level of the tripolyphosphate anion concentration was about equal to that which results by hydrolyzing 13.3% sodium trimetaphosphate with KOH) did not solubilize the sodium tripolyphosphate and a very heavy precipitate was observed.

Synthesis routes and methods III

Procedure details

A solution of 2 parts 4-cholesten-3-one, 2 parts 18-crown-6 and 1.5 parts potassium t-butoxide in 400 parts benzene was stirred for 30 minutes at room temperature under an oxygen atmosphere and worked up in the usual manner. The product, 2-hydroxycholesta-1,4-dien-3-one, was purified by preparative TLC recrystallized from ligroin [M.P. 112.5-113.5] and identified by its spectral data: 1H NMR (CDCl3) δ 6.13 (s,H-4) 6.30 (s,H-1); MS (70 ev)m/e 398 (M+); IR (CHCl3): 3420, 1620, 1605 cm-1. The same enol was obtained when a solution of 1.7 parts of 4-cholesten-3-one, 2.4 parts of 18-crown-6 and 1 part of potassium hydroxide in 350 parts benzene was stirred for 3 days at room temperature under an oxygen atmosphere and worked up in the usual manner. The rate of reaction in this and similar cases can be increased if the oxygen pressure is increased above one atmosphere. :